2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C19H22BrNO2/c1-14-11-17(12-15(2)19(14)20)23-13-18(22)21-10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-12H,6,9-10,13H2,1-2H3,(H,21,22)
• InChI Key: PLQPSFLMXCYAJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C19H22BrNO2
• Molecular Weight: 376.3 g/mol

Description

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide, also known as BRD-9424, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. It has been shown to inhibit the activity of the protein kinase CK2, which plays a role in cell proliferation and survival.
Biochemical and Physiological Effects:
2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. It has also been shown to have a protective effect on the liver, reducing liver damage in animal models of liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide in lab experiments is its specificity. It has been shown to selectively inhibit the activity of CK2, without affecting other proteins or enzymes. However, one limitation is that it has only been tested in animal models, and its efficacy and safety in humans is not yet known.

Future Directions

There are several future directions for research on 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide. One direction is to further investigate its potential as a cancer treatment, including its efficacy and safety in human clinical trials. Another direction is to explore its potential as a treatment for other inflammatory conditions, such as arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand its mechanism of action and to identify other potential targets for therapeutic intervention.

Synthesis Methods

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide can be synthesized using a multi-step process involving the reaction of 4-bromo-3,5-dimethylphenol with 3-phenylpropylamine, followed by acetylation with acetic anhydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide has been identified as a potential therapeutic agent for the treatment of various diseases. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of cancer and other inflammatory conditions.